N-(4-methoxyphenethyl)-7-(o-tolyl)-1,4-thiazepane-4-carboxamide
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Description
N-(4-methoxyphenethyl)-7-(o-tolyl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C22H28N2O2S and its molecular weight is 384.54. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Synthesis
N-(4-methoxyphenethyl)-7-(o-tolyl)-1,4-thiazepane-4-carboxamide and its derivatives have been a focus in synthetic chemistry, aiming to understand their chemical behavior and potential applications. Studies have reported the synthesis and characterization of related compounds, demonstrating various methods of rearrangement and transformation. For instance, one study discussed the expansive rearrangement of N-Vinylthiazolidines to Tetrahydro-1,4-thiazepines, showcasing the chemical flexibility and potential for further chemical modifications of this class of compounds (Calvo et al., 2005). Additionally, the synthesis of derivatives like 4-Methoxyphenethyl (E)-3-(o-tolyl)acrylate has been detailed, revealing insights into their structural characteristics and potential biochemical interactions (Santoso et al., 2022).
Biological Activity and Applications
The derivatives of this compound have demonstrated promising biological activities. Research exploring the crystal structure of related compounds has shown a clear relationship between spatial structure and biological activity, with certain enantiomers exhibiting significant analgesic and anti-inflammatory properties, surpassing some standard drugs (Ukrainets et al., 2019). This highlights the therapeutic potential of these compounds, encouraging further exploration in pharmaceutical contexts.
Structural Analysis and Molecular Interaction
The detailed structural analysis and understanding of molecular interactions are crucial for harnessing the potential of these compounds in various applications. Studies have focused on the crystalline and molecular structures, analyzing the conformational aspects and intramolecular interactions, which play a significant role in defining their chemical behavior and potential reactivity (Reis et al., 2013). The understanding of these structural details is instrumental in guiding the synthesis of new derivatives and predicting their reactivity and interaction with biological targets.
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O2S/c1-17-5-3-4-6-20(17)21-12-14-24(15-16-27-21)22(25)23-13-11-18-7-9-19(26-2)10-8-18/h3-10,21H,11-16H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGPMLRQMOUHMKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCN(CCS2)C(=O)NCCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.